6-chloro-4-methoxy-1H-indazole-3-carboxylic acid

• IUPAC Name: 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid
• InChI: InChI=1S/C9H7ClN2O3/c1-15-6-3-4(10)2-5-7(6)8(9(13)14)12-11-5/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key: HEPIXUUFPGUGQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1C(=NN2)C(=O)O)Cl
• Molecular Formula: C9H7ClN2O3
• DSSTOX Substance ID: DTXSID80646243
• Molecular Weight: 226.61 g/mol
• CAS RN: 885520-91-2

Description

6-chloro-4-methoxy-1H-indazole-3-carboxylic acid (abbreviated as CMICA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. CMICA is a heterocyclic organic compound that contains both chlorine and methoxy functional groups.

Scientific Research Applications

6-chloro-4-methoxy-1H-indazole-3-carboxylic acid has been shown to have potential applications in the pharmaceutical industry. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid has also been investigated for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique chemical structure of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid makes it a promising compound for further research and development.

Mechanism of Action

The mechanism of action of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid is not fully understood, but it is believed to act by inhibiting specific enzymes and proteins involved in various cellular processes. 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation, and to inhibit the replication of certain viruses. Further research is needed to fully understand the mechanism of action of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid.
Biochemical and Physiological Effects
6-chloro-4-methoxy-1H-indazole-3-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and to reduce tumor growth in animal models of cancer. 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid has also been shown to improve cognitive function in animal models of Alzheimer's disease. However, the effects of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid on human subjects have not been fully studied, and further research is needed to determine its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

6-chloro-4-methoxy-1H-indazole-3-carboxylic acid has several advantages for lab experiments. Its synthesis has been optimized to increase yield and purity, making it a viable compound for scientific research. 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid is also relatively stable and can be stored for extended periods of time. However, 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid has limitations as well. Its mechanism of action is not fully understood, and its effects on human subjects have not been fully studied. Further research is needed to determine the safety and efficacy of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid as a therapeutic agent.

Future Directions

There are several future directions for research on 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid. One area of research is the development of novel therapeutic agents based on the chemical structure of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid. Another area of research is the investigation of the mechanism of action of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid and its potential targets in various cellular processes. Further research is also needed to determine the safety and efficacy of 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid in human subjects. Overall, 6-chloro-4-methoxy-1H-indazole-3-carboxylic acid is a promising compound for further research and development in the pharmaceutical industry.